Cas no 2228710-29-8 (tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate
• CAS No: 2228710-29-8
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6139040
• PubChem ID: 165777180
• Update Time: 2025-06-20

tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate
• EN300-1886590
• 2228710-29-8

• Inchi： 1S/C16H21N3O3/c1-15(2,3)22-14(21)18(5)16(4,11-20)12-10-17-13-8-6-7-9-19(12)13/h6-11H,1-5H3
• InChI Key： VXONVFGFRJFART-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=CN=C2C=CC=CN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.9Ų

Additional information on tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate

Compound Introduction: tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228710-29-8)

The compound tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate, identified by its CAS number 2228710-29-8, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of the imidazo[1,2-a]pyridine scaffold is particularly noteworthy, as this heterocyclic system is widely recognized for its role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases.

Recent research has highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery. These compounds exhibit a remarkable ability to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. The specific modification of the tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate structure has been strategically designed to enhance its pharmacological properties. The carbamate moiety, in particular, contributes to the compound's stability and bioavailability, making it a promising candidate for further investigation.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules are critical steps toward identifying lead compounds for clinical development. The tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228710-29-8) has been synthesized using state-of-the-art techniques that ensure high purity and yield. Advanced spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm its molecular structure and integrity.

The biological activity of this compound has been preliminarily evaluated in vitro using various cell lines and biochemical assays. Initial studies suggest that it demonstrates potent inhibitory effects on key enzymes implicated in inflammatory responses. The imidazo[1,2-a]pyridine core is known to exhibit anti-inflammatory properties by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the carbamate group may contribute to its ability to inhibit kinases and other signaling molecules involved in pathways relevant to cancer progression.

One of the most exciting aspects of this research is the potential application of tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate in treating neurodegenerative disorders. Emerging evidence suggests that imidazo[1,2-a]pyridine derivatives can cross the blood-brain barrier and exert protective effects on neuronal cells. The structural features of this compound may enable it to interact with receptors and enzymes that are dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. Further preclinical studies are warranted to explore these possibilities.

The development of novel therapeutic agents often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The synthesis and characterization of tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228710-29-8) exemplifies this collaborative effort. Chemists have meticulously designed synthetic routes that optimize yield and minimize byproducts, while biologists have employed sophisticated assays to evaluate biological activity. Pharmacologists have contributed by assessing drug-like properties such as solubility, permeability, and metabolic stability.

As research progresses, computational methods are increasingly being used to predict the behavior of complex molecules like tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxopropan-2-yl)-N-methylcarbamate before experimental validation. Molecular docking simulations can provide insights into how this compound interacts with target proteins at an atomic level. These predictions help guide medicinal chemists in optimizing the structure for improved potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines.

The potential therapeutic applications of this compound extend beyond inflammation and neurodegenerative diseases. Preliminary data suggest that it may also have antimicrobial properties by targeting bacterial enzymes essential for survival. This dual functionality makes it an attractive candidate for developing combination therapies that address multiple aspects of disease pathogenesis simultaneously.

In conclusion,tert-butyl N-(2-{imidazo[1,2-a]pyridin-3-yl}-1-oxypropanalcohol]-N-methylcarbamate (CAS No. 2228710–29–8) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features make it a versatile tool for investigating biological pathways relevant to various diseases. As research continues，this compound holds promise for improving human health through innovative drug development strategies.